Cas no 77797-87-6 (2-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride)

• Product Name: 2-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride
• CAS No: 77797-87-6
• MF: C₇H₄ClF₃O₄S₂
• MW: 308.682469367981
• MDL: MFCD16519539
• CID: 1789099
• PubChem ID: 61728806
• Update Time: 2025-05-23

2-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-[(trifluoromethyl)sulfonyl]-
• SCHEMBL1501796
• 2-trifluoromethanesulfonylbenzene-1-sulfonyl chloride
• AKOS010998589
• 2-trifluoromethanesulfonylbenzenesulfonyl chloride
• 2-trifluoromethanesulfonylbenzene-1-sulfonylchloride
• EN300-194649
• OHTWWXFKNQKHNT-UHFFFAOYSA-N
• CDA79787
• 77797-87-6
• 2-(trifluoromethylsulfonyl)benzenesulfonyl chloride
• 2-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride

• MDL： MFCD16519539
• Inchi： 1S/C7H4ClF3O4S2/c8-17(14,15)6-4-2-1-3-5(6)16(12,13)7(9,10)11/h1-4H
• InChI Key： OHTWWXFKNQKHNT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 307.91922
• Monoisotopic Mass: 307.9191631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28

Additional information on 2-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride

Recent Advances in the Application of 2-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride (CAS: 77797-87-6) in Chemical Biology and Pharmaceutical Research

2-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride (CAS: 77797-87-6) is a highly reactive sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethanesulfonyl (triflyl) and sulfonyl chloride functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, peptide modification, and the development of novel therapeutic agents.

One of the most notable advancements in the use of 2-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride is its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a critical class of compounds with broad-spectrum antibacterial, antiviral, and anticancer properties. Researchers have leveraged the reactivity of this compound to introduce sulfonamide moieties into complex molecular scaffolds, enabling the development of new drug candidates with improved efficacy and reduced side effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer.

In addition to its pharmaceutical applications, 2-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride has been employed in chemical biology for site-specific protein modification. The triflyl group's electron-withdrawing properties enhance the reactivity of the sulfonyl chloride, allowing for selective conjugation with nucleophilic amino acid residues such as lysine and cysteine. This property has been exploited in the development of bioconjugation strategies for antibody-drug conjugates (ADCs) and targeted drug delivery systems. A recent publication in Angewandte Chemie highlighted its use in the covalent modification of therapeutic proteins, resulting in enhanced stability and pharmacokinetic profiles.

Furthermore, the compound's unique physicochemical properties have made it a valuable tool in materials science. Researchers have utilized 2-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride to synthesize advanced polymeric materials with applications in drug delivery and tissue engineering. Its ability to act as a cross-linking agent has been particularly useful in the development of hydrogels with tunable mechanical properties and controlled release capabilities. A 2024 study in Advanced Materials showcased its role in creating stimuli-responsive hydrogels for targeted cancer therapy.

Despite its promising applications, challenges remain in the handling and storage of 2-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride due to its high reactivity and sensitivity to moisture. Recent efforts have focused on developing stabilized formulations and novel synthetic routes to mitigate these issues. For instance, a 2023 patent application disclosed a method for producing the compound under anhydrous conditions, significantly improving its shelf life and handling safety.

In conclusion, 2-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride (CAS: 77797-87-6) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance in advancing modern therapeutics and biomedical technologies. Future research is expected to further explore its potential, particularly in the development of next-generation bioconjugates and smart materials.